Cas no 1361516-13-3 (5'-(Difluoromethoxy)-3'-fluoro-2,3,4,5,6-pentachlorobiphenyl)

• Product Name: 5'-(Difluoromethoxy)-3'-fluoro-2,3,4,5,6-pentachlorobiphenyl
• CAS No: 1361516-13-3
• MF: C₁₃H₄Cl₅F₃O
• MW: 410.430469512939
• CID: 4999362
• Update Time: 2025-05-25

5'-(Difluoromethoxy)-3'-fluoro-2,3,4,5,6-pentachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 5'-(Difluoromethoxy)-3'-fluoro-2,3,4,5,6-pentachlorobiphenyl

• Inchi： 1S/C13H4Cl5F3O/c14-8-7(9(15)11(17)12(18)10(8)16)4-1-5(19)3-6(2-4)22-13(20)21/h1-3,13H
• InChI Key： XGUZCPJRXMBYRT-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=C(C=C(C=1)OC(F)F)F)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 362
• XLogP3: 7.7
• Topological Polar Surface Area: 9.2

Additional information on 5'-(Difluoromethoxy)-3'-fluoro-2,3,4,5,6-pentachlorobiphenyl

Comprehensive Analysis of 5'-(Difluoromethoxy)-3'-fluoro-2,3,4,5,6-pentachlorobiphenyl (CAS No. 1361516-13-3)

The compound 5'-(Difluoromethoxy)-3'-fluoro-2,3,4,5,6-pentachlorobiphenyl (CAS No. 1361516-13-3) is a highly specialized polychlorinated biphenyl (PCB) derivative, characterized by its unique difluoromethoxy and fluoro substitutions. This structural complexity makes it a subject of significant interest in environmental chemistry, material science, and pharmaceutical research. Its molecular formula, C₁₃H₄Cl₅F₃O, reflects a balance of halogenated elements, which contribute to its distinct physicochemical properties.

In recent years, the scientific community has shown growing interest in halogenated organic compounds due to their potential applications in advanced materials and bioactive molecules. The presence of both chlorine and fluorine atoms in 5'-(Difluoromethoxy)-3'-fluoro-2,3,4,5,6-pentachlorobiphenyl enhances its stability and resistance to degradation, making it a candidate for studies on persistent organic pollutants (POPs). Researchers are particularly intrigued by its interactions with biological systems and its potential role in drug discovery.

The synthesis of CAS No. 1361516-13-3 involves multi-step halogenation and etherification processes, which require precise control of reaction conditions to achieve high purity. Analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly employed to characterize this compound. Its thermal stability and solubility profile have also been investigated, revealing insights into its behavior under various environmental conditions.

From an environmental perspective, the persistence of 5'-(Difluoromethoxy)-3'-fluoro-2,3,4,5,6-pentachlorobiphenyl raises questions about its long-term impact on ecosystems. While not classified as a hazardous substance, its structural similarity to other PCBs warrants careful consideration in risk assessment studies. Recent advancements in green chemistry aim to develop safer alternatives or degradation methods for such compounds, aligning with global sustainability goals.

In the realm of material science, this compound's unique electronic properties have sparked interest in its potential use as a building block for organic semiconductors or liquid crystals. Its ability to form stable π-conjugated systems could pave the way for innovations in optoelectronic devices. Additionally, its fluorinated moieties may contribute to improved hydrophobicity and chemical resistance in polymeric materials.

The pharmaceutical industry has also explored derivatives of CAS No. 1361516-13-3 for their potential bioactivity. Preliminary studies suggest that its halogen-rich structure could interact with specific enzyme targets, though further research is needed to validate these findings. The compound's lipophilicity and membrane permeability are key factors under investigation for drug delivery applications.

As the demand for specialty chemicals grows, 5'-(Difluoromethoxy)-3'-fluoro-2,3,4,5,6-pentachlorobiphenyl represents a niche but important area of research. Its multifaceted properties bridge gaps between environmental science, materials engineering, and biomedical research, making it a compelling subject for interdisciplinary studies. Future directions may include optimizing its synthesis for industrial-scale production or exploring its utility in catalysis and nanotechnology.